Cas no 669076-03-3 (3-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-beta-((1-(1-oxo-3-(1,5,6,7-tetrahydro-1,8-naphthyridin-2-yl)propyl)-4-piperidinyl)methyl)-, (betaS,3S)-)

• Product name: 3-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-beta-((1-(1-oxo-3-(1,5,6,7-tetrahydro-1,8-naphthyridin-2-yl)propyl)-4-piperidinyl)methyl)-, (betaS,3S)-
• CAS No: 669076-03-3
• MF: C₂₉H₃₈N₄O₃
• MW: 490.637027263641
• CID: 2851104

3-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-beta-((1-(1-oxo-3-(1,5,6,7-tetrahydro-1,8-naphthyridin-2-yl)propyl)-4-piperidinyl)methyl)-, (betaS,3S)- Chemical and Physical Properties

Names and Identifiers

• 9DLK169HJ7
• 3-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-beta-((1-(1-oxo-3-(1,5,6,7-tetrahydro-1,8-naphthyridin-2-yl)propyl)-4-piperidinyl)methyl)-, (betaS,3S)-
• 3-Quinolinepropanoic acid, 1,2,3,4-tetrahydro-beta-((1-(1-oxo-3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propyl)-4-piperidinyl)methyl)-, (betaS,3S)-
• Q27272403
• (3S)-3-[(3S)-1,2,3,4-Tetrahydroquinoline-3-yl]-4-[1-[3-(5,6,7,8-tetrahydro-1,8-naphthyridine-2-yl)propanoy

• Inchi： 1S/C29H38N4O3/c34-27(10-9-25-8-7-21-5-3-13-30-29(21)32-25)33-14-11-20(12-15-33)16-23(18-28(35)36)24-17-22-4-1-2-6-26(22)31-19-24/h1-2,4,6-8,20,23-24,31H,3,5,9-19H2,(H,30,32)(H,35,36)/t23-,24+/m0/s1
• InChI Key： AJVBWPQQXWRZHQ-BJKOFHAPSA-N
• SMILES： OC(C[C@@H]([C@H]1CNC2C=CC=CC=2C1)CC1CCN(C(CCC2C=CC3CCCNC=3N=2)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 740
• Topological Polar Surface Area: 94.6
• XLogP3: 4.3